2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide

• IUPAC Name: 2-fluoro-N-[(E)-(3-phenoxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C20H15FN2O2/c21-19-12-5-4-11-18(19)20(24)23-22-14-15-7-6-10-17(13-15)25-16-8-2-1-3-9-16/h1-14H,(H,23,24)/b22-14+
• InChI Key: PSUJWZNTZPRURZ-HYARGMPZSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C=NNC(=O)C3=CC=CC=C3F
• Isomeric SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)/C=N/NC(=O)C3=CC=CC=C3F
• Molecular Formula: C20H15FN2O2
• Molecular Weight: 334.3 g/mol
• Solubility: 2.2 [ug/mL] (The mean of the results at pH 7.4)

Description

2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide, also known as FBH, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. FBH belongs to the class of hydrazide compounds and has been shown to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide is not fully understood, but studies suggest that it may induce apoptosis by activating the caspase pathway. 2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide has also been shown to inhibit the expression of proteins that are involved in cancer cell survival and proliferation, such as Bcl-2 and cyclin D1.
Biochemical and Physiological Effects:
2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy. In addition to its anticancer properties, 2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide has also been shown to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

One advantage of using 2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide in laboratory experiments is its relatively low cost and ease of synthesis. However, one limitation is that 2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide has low solubility in water, which can make it difficult to use in certain assays.

Future Directions

Future research on 2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide could focus on optimizing its chemical properties to improve its solubility and bioavailability. Additionally, further studies could investigate the potential of 2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide as a therapeutic agent for other diseases, such as inflammatory disorders and neurodegenerative diseases. Finally, research could also focus on developing novel derivatives of 2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide to enhance its biological activity and selectivity.

Synthesis Methods

2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide can be synthesized through a multi-step process that involves the reaction of 2-fluorobenzohydrazide with 3-phenoxybenzaldehyde in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain pure 2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide.

Scientific Research Applications

2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide has been extensively studied for its potential as an anticancer agent. In vitro studies have shown that 2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 2-fluoro-N'-(3-phenoxybenzylidene)benzohydrazide has also been shown to inhibit cancer cell migration and invasion, which are critical processes for cancer metastasis.